Cas no 400745-54-2 (2'-Methyl-1,1'-biphenyl-3-amine)

• Product Name: 2'-Methyl-1,1'-biphenyl-3-amine
• CAS No: 400745-54-2
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• MDL: MFCD03424663
• CID: 1514950
• PubChem ID: 1515982
• Update Time: 2025-04-21

2'-Methyl-1,1'-biphenyl-3-amine Chemical and Physical Properties

Names and Identifiers

• 2'-METHYL [1,1'-BIPHENYL]-3-AMINE
• CHEMBRDG-BB 4102396
• 2'-methyl-biphenyl-3-ylamine
• 3-(2'-tolyl)aniline
• AKOS BAR-0115
• 2'-Methyl-biphenyl-3-ylamin
• 2-(2-methylphenyl)aniline
• (2'-methylbiphenyl-3-yl)amine(SALTDATA: HCl)
• 2'-methylbiphen-3-ylamine
• 3-amino-2'-methylbiphenyl
• 3-Amino-2’-methylbiphenyl
• 2'-Methyl-[1,1'-biphenyl]-3-amine
• 2'-Methylbiphenyl-3-ylamine
• 3-(o-Tolyl)aniline
• 2'-methylbiphenyl-3-amine
• [1,1'-Biphenyl]-3-amine, 2'-methyl-
• (2'-methylbiphenyl-3-yl)amine
• 2'-methyl[1,1'-biphenyl]-3-amine
• m-tolylphenylamine
• m-Toluylphenylamin
• 2'-Methyl-3-biphenylamine
• 3-(2-methylphenyl)phenylamine
• VSKSSQACZWHPED-UHFFFAOYSA-N
• STK701239
• 2'-Methyl-1,1'-biphenyl-3-amine

• MDL： MFCD03424663
• Inchi： 1S/C13H13N/c1-10-5-2-3-8-13(10)11-6-4-7-12(14)9-11/h2-9H,14H2,1H3
• InChI Key： VSKSSQACZWHPED-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(=C1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 183.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 3
• Topological Polar Surface Area: 26

Experimental Properties

• Boiling Point: 334.1℃ at 760 mmHg
• PSA: 26.02000
• LogP: 3.82540

2'-Methyl-1,1'-biphenyl-3-amine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds